Cas no 1044139-96-9 ((S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1044139-96-9
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 4569439
• Update Time: 2025-10-29

(S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine

• Inchi： 1S/C15H14N4O2S/c1-22(20,21)15-16-8-11-9-17-19(14(11)18-15)13-7-6-10-4-2-3-5-12(10)13/h2-5,8-9,13H,6-7H2,1H3/t13-/m0/s1
• InChI Key： SBTMMQCGDTVJAB-ZDUSSCGKSA-N
• SMILES： C1(S(C)(=O)=O)=NC=C2C=NN([C@@H]3C4=C(C=CC=C4)CC3)C2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine

Introduction to (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1044139-96-9)

(S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its promising biological activities. This compound, identified by the CAS number 1044139-96-9, belongs to the pyrazolo[3,4-d]pyrimidine class, which is well-known for its potential in drug discovery and development. The structural features of this molecule, particularly the presence of a chiral center and functional groups such as the methylsulfonyl moiety, contribute to its unique chemical and pharmacological properties.

The significance of this compound lies in its ability to interact with various biological targets, making it a valuable candidate for further investigation in medicinal chemistry. Recent studies have highlighted the importance of pyrazolo[3,4-d]pyrimidine derivatives in the development of novel therapeutic agents. These derivatives have shown promise in multiple pharmacological frameworks, including anti-inflammatory, anticancer, and antimicrobial applications.

In particular, the chiral center in (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine plays a crucial role in determining its biological activity. Chiral molecules often exhibit different pharmacological responses depending on their stereochemistry, which can lead to significant differences in efficacy and safety profiles. The (S) configuration of this compound has been studied extensively for its potential therapeutic benefits.

The methylsulfonyl group attached to the pyrazolo[3,4-d]pyrimidine core is another key feature that contributes to the compound's biological activity. This functional group is known to enhance binding affinity to biological targets and can influence the compound's metabolic stability. The combination of these structural elements makes (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine a compelling candidate for further research and development.

Recent advancements in synthetic chemistry have enabled the efficient preparation of this compound, allowing for more comprehensive biological evaluation. The synthesis involves multi-step reactions that carefully construct the pyrazolo[3,4-d]pyrimidine scaffold while incorporating the necessary functional groups. These synthetic strategies have been optimized to ensure high yield and purity, facilitating further pharmacological studies.

Biological assays have begun to reveal the potential therapeutic applications of (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine. Initial studies have shown promising results in inhibiting certain enzymes and receptors involved in inflammatory pathways. This suggests that the compound may have therapeutic potential in conditions such as rheumatoid arthritis and other inflammatory disorders.

Additionally, research has explored the anticancer properties of this derivative. Pyrazolo[3,4-d]pyrimidine derivatives are known to interact with various cancer-related targets, including kinases and other enzymes involved in cell proliferation and survival. The presence of the methylsulfonyl group may enhance these interactions, leading to potent anticancer effects.

The antimicrobial activity of (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine has also been investigated. Antibacterial and antifungal properties are crucial in addressing rising antibiotic resistance issues. Preliminary studies indicate that this compound exhibits inhibitory effects against several bacterial and fungal strains, suggesting its potential as a novel antimicrobial agent.

The development of this compound also aligns with broader trends in drug discovery towards personalized medicine. By understanding the structural determinants of biological activity, researchers can design molecules tailored to specific patient populations. This approach holds promise for improving treatment outcomes and reducing side effects.

In conclusion, (S)-1-(2,3-dihydro-1H-inden-1-yl)-6-(methylsulfonyl)-1H-pyrazolo[3,4-d]pyrimidine (CAS No. 1044139-96-9) is a structurally complex and biologically active compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and stereochemistry makes it a valuable asset in drug discovery efforts aimed at developing novel therapeutic agents for various diseases.